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Compound of Interest

Compound Name: Butenol

Cat. No.: B1619263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core mechanisms governing

electrophilic addition reactions of butenol isomers, specifically focusing on 2-buten-1-ol and 3-

buten-1-ol. The interplay of the double bond and the hydroxyl group in these molecules leads to

diverse and often complex reaction pathways, including resonance stabilization,

rearrangements, and intramolecular cyclization. This document details the mechanistic

pathways, summarizes available quantitative data, and provides illustrative experimental

protocols for key transformations.

Electrophilic Addition to 2-Buten-1-ol
The presence of a hydroxyl group allylic to the double bond in 2-buten-1-ol significantly

influences the outcome of electrophilic addition reactions. The reaction with hydrogen halides,

such as hydrobromic acid (HBr), proceeds through a resonance-stabilized allylic carbocation,

leading to the formation of a mixture of products.

Hydrobromination of 2-Buten-1-ol
The reaction of 2-buten-1-ol with HBr results in the formation of two primary products: 1-

bromobut-2-ene and 3-bromobut-1-ene. The mechanism involves the initial protonation of the

hydroxyl group, followed by the departure of a water molecule to form a resonance-stabilized

allylic carbocation. Nucleophilic attack by the bromide ion on the two resonance contributors of

the carbocation yields the product mixture.[1]
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Mechanism Pathway:
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Step 1: Protonation and Formation of Allylic Carbocation

Step 2: Nucleophilic Attack by Bromide
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Pathway A: Intramolecular Cyclization

Pathway B: Direct Addition
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Pathway A: Intramolecular Cyclization

Pathway B: Intermolecular Hydration

3-Buten-1-ol + H3O+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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